Elaidic acid (EA) stimulation can lead to endoplasmic reticulum stress (ERS), accompanied by a large release of Ca2+, and ultimately the activation of NLRP3 inflammasome in Kupffer cells (KCs). Mitochondrial instability or dysfunction may be the key stimulating factors to activate NLRP3 inflammasome, and sustained Ca2+ transfer can result in mitochondrial dysfunction. We focused on KCs to explore the damage to mitochondria by EA. After EA stimulation, cells produced an oxidative stress (OS) response with a significant increase in ROS release. Immunoprecipitation experiments and the addition of inhibitors revealed that the increase in the level of intracellular Ca2+ led to Ca2+ accumulation in the mitochondrial matrix via mitochondria-associated membranes (MAMs). This was accompanied by a significant release of mROS, loss of MMP and ATP, and a significant increase in mitochondrial permeability transition pore opening, ultimately leading to mitochondrial instability. These findings confirmed the mechanism that EA induced mitochondrial Ca2+ imbalance in KCs via MAM, ultimately leading to mitochondrial dysfunction. Meanwhile, EA induced OS and the decrease of MMP and ATP in rat liver, and significant lesions were found in liver mitochondria. Swelling of the inner mitochondrial cristae and mitochondrial vacuolization occurred, with a marked increase in lipid droplets.

Plant-based fermentations provide an untapped source for novel biotechnological applications. In this study, a probiotic named Lactobacillus fermentum 21828 was introduced to ferment Lentinus edodes. Polysaccharides were extracted from fermented and non-fermented L. edodes and purified via DEAE-52 and Sephadex G-100. The components designated F-LEP-2a and NF-LEP-2a were analyzed by FT-IR, HPGPC, HPAEC, SEM, GC-MS and NMR. The results revealed that probiotic fermentation increased the molecular weight from 1.16 × 104 Da to 1.87 × 104 Da and altered the proportions of glucose, galactose and mannose, in which glucose increased from 45.94 % to 48.16 %. Methylation analysis and NMR spectra indicated that F-LEP-2a and NF-LEP-2a had similar linkage patterns. Furthermore, their immunomodulatory activities were evaluated with immunosuppressive mice. NF-LEP and F-LEP improved immune organ indices, immunoglobulin (IgG and IgM) and cytokines concentrations; restored the antioxidation capacity of liver; and maintained the balance of gut microbiota. F-LEP displayed better moderating effects on the spleen index, immunoglobulin, cytokines and the diversity of gut microbiota than NF-LEP (200, 400 mg/kg). Our study provides an efficient and environment-friendly way for the structural modification of polysaccharides, which helps to enhance their biological activity and promote their wide application in food, medicine and other fields.

Quercetin compounds have antioxidant, anti-inflammatory and anticancer pharmacological functions. Long-term exposure to acrylamide (AA) can cause liver injury and endanger human health. However, whether quercetin compounds can attenuate AA-induced liver injury and the specific mechanism are not clear. Here, we studied the mechanism and structure-activity relationship of quercetin compounds in reducing AA-induced hepatotoxicity in vivo and in vitro. In vivo studies found that quercetin-like compounds protect against AA-induced liver injury by reducing oxidative stress levels, activating the Akt/mTOR signaling pathway to attenuate autophagy, and improving mitochondrial apoptosis and endoplasmic reticulum stress-mediated apoptosis. In vitro studies found that quercetin compounds protected HepG2 cells from AA by attenuating the activation of AA-induced autophagy, lowering reactive oxygen species (ROS) levels by exerting antioxidant effects and thus attenuating oxidative stress, increasing mitochondrial membrane potential (MMP), and improving apoptosis-related proteins, thus attenuating AA-induced apoptosis. Furthermore, the conformational differences between quercetin compounds correlated with their protective capacity against AA-induced hepatotoxicity, with quercetin showing the best protective capacity due to its strongest antioxidant activity. In conclusion, quercetin compounds can protect against AA-induced liver injury through multiple pathways of oxidative stress, autophagy and apoptosis, and their protective capacity correlates with antioxidant activity.

Red honeybush tea (RHT) is a tea product developed from Cyclopia spp. which is endemic to South Africa. Aside refreshment, RHT has over the years been used traditionally in the treatment of various diseases including type 2 diabetes. This study investigated the in vivo antioxidant and anti-diabetic activity of RHT concentrated hot water extract in type 2 diabetes (T2D) model of rats. T2D was induced starting with feeding 10 % fructose solution ad libitum for 2 weeks followed by a single intraperitoneal injection of streptozotocin (40 mg/kg body weight (BW)). Five weeks of treatment of RHT led to significant (P < 0.05) elevation in serum insulin, pancreatic β-cell function, HDL-c levels with concomitant decrease in AST, ALT, ALP, urea, CK-MB, fructosamine, total cholesterol, triglycerides, LDL-c, and insulin resistance in diabetic rats. RHT also significantly (P < 0.05) decreased MDA levels and enhanced level of GSH, activity of SOD, catalase, GR in most of organs (pancreas, liver, kidneys, and heart). Significantly (P < 0.05) improved morphological changes in the islets and β-cells were observed in rats treated with RHT. The data of this study suggest that RHT demonstrates an outstanding antioxidant and anti-diabetic effects in STZ-induced T2D model of rats.

Plant extracts from natural sources are an excellent choice for food additives and natural antioxidants. In this study, the active components of Tulipa edulis were extracted and analysed, and their antioxidant capacity was measured. Then, the crude extract mixture was separated and purified using a Sephadex LH-20 gel, and the antioxidant activity of the purified products was determined. Human umbilical vein endothelial human umbilical vein endothelial cells (HUVEC) cells were treated with 35 mmol/L glucose to construct a model of oxidative stress. Then, the cells were treated with the active component to observe whether the products of T. edulis could have a good protective effect on HUVEC cells induced by glucose. Transcriptome analysis was also performed on HUVEC cells after same treatment to explore the possible mechanism of the component F2 protecting HUVEC cells from oxidative stress induced by high glucose. The results showed that component F2 obtained from T. edulis has strong antioxidant activity. Moreover, F2 can play a strong antioxidant protective role in HUVEC cells. Meanwhile, the gene expression of heme oxygenase 1 (HO-1), γ-glutamyl cysteine ligase catalytic subunit (GCLC) and NAD(P)H quinone oxidoreductase-1 (NQO1) in HUVEC cells was up-regulated after treated with F2. This study provides reference value for the further development and application of T. edulis and the development of functional food.

Nuciferine contained in lotus leaves have been confirmed to have the effect of ameliorating hyperlipemia and hyperglycemia. A laser scanning confocal microscope was used to track the translocation of glucose transporter 4 (GLUT4) in L6 cells and the changes in intracellular Ca2+ levels in real time, and related protease inhibitors combined with western blotting were used to explore the mechanism of nuciferine. Meanwhile, KK-Ay mice, the spontaneous type 2 diabetic mice, were used to evaluate the in vivo activity of nuciferine. In this study, the in vitro studies indicated that nuciferine-induced GLUT4 translocation was regulated by G protein-PLC-PKC and AMPK pathways and nuciferine-enhanced intracellular Ca2+ was mediated by G protein-PLC-IP3-IP3R pathway, the increase in intracellular Ca2+ caused by nuciferine was not directly related to GLUT4 translocation, but both promote glucose uptake. The in vivo results suggested that nuciferine ameliorated weight gain induced by high-fat diet, abnormal lipid metabolism and the symptoms of insulin resistance in KK-Ay diabetic mice. Western blot results suggested that nuciferine increased AMPK and PKC phosphorylation levels in skeletal muscle and liver, and enhanced GLUT4 expression in skeletal muscle. Taken together, this research showed that nuciferine has the non-negligible potential in the treatment of type 2 diabetes mellitus.

Western diet (rich in highly refined sugar and fat) can induce a range of metabolic dysfunctions in animals and humans, including neuroinflammation and cognitive function decline. Neuroinflammation and cognitive impairment, two critical pathological characteristics of Alzheimer’s disease, have been closely associated with microbial alteration via the gut-brain axis. Thus, the present study aimed to investigate the influence of 2-O-β-D-glucopyranosyl-L-ascorbic acid (AA-2βG) isolated from the fruits of Lycium barbarum on preventing the high-fructose diet (HFrD) induced neuroinflammation in mice. It was found that AA-2βG prevented HFrD-induced cognitive deficits. AA-2βG also predominantly enhanced the gut barrier integrity, decreased lipopolysaccharide entry into the circulation, which subsequently countered the activation of glial cells and neuroinflammatory response. These beneficial effects were transmissible by horizontal fecal microbiome transplantation, transferring from AA-2βG fed mice to HFrD fed mice. Additionally, AA-2βG exerted neuroprotective effects involving the enrichment of Lactobacillus and Akkermansia, potentially beneficial intestinal bacteria. The present study provided the evidence that AA-2βG could improve indices of cognition and neuroinflammmation via modulating gut dybiosis and preventing leaky gut. As a potential functional food ingredient, AA-2βG may be applied to attenuate neuroinflammation associated with Western-style diets.

In this study, the structural characters, antioxidant activities and bile acid-binding ability of sea buckthorn polysaccharides (HRPs) obtained by the commonly used hot water (HRP-W), pressurized hot water (HRP-H), ultrasonic (HRP-U), acid (HRP-C) and alkali (HRP-A) assisted extraction methods were investigated. The results demonstrated that extraction methods had significant effects on extraction yield, monosaccharide composition, molecular weight, particle size, triple-helical structure, and surface morphology of HRPs except for the major linkage bands. Thermogravimetric analysis showed that HRP-U with filamentous reticular microstructure exhibited better thermal stability. The HRP-A with the lowest molecular weight and highest arabinose content possessed the best antioxidant activities. Moreover, the rheological analysis indicated that HRPs with higher galacturonic acid content and molecular weight showed higher viscosity and stronger crosslinking network (HRP-C, HRP-W and HRP-U), which exhibited stronger bile acid binding capacity. The present findings provide scientific evidence in the preparation technology of sea buckthorn polysaccharides with good antioxidant and bile acid binding capacity which are related to the structure affected by the extraction methods.

In response to the rapid increase in world population and subsequent demands for food, edible insects represent an alternative food source for humans that is rich in proteins, amino acids and minerals. Entomophagy is a tradition in many countries including China and Thailand, and edible insects have attracted a lot of attention in Western World due to their suitable nutrient composition, high mineral content (e.g., Fe, Zn, Ca, Mg) and potential use as a supplement in human diet. In this study, we surveyed mineral content in seven insect orders and 67 species of mass produced and wild-harvested edible insects. The total content of essential elements in edible insects was very high in Tenebrio molitor, Bombyx mori, and Zonocerus variegatus. The heavy metal content (summarized for eight species) was below the maximum limit allowed for safe consumption. Sustainable supply of minerals derived from insect biomass is complicated due to the high variations of mineral content in insects and the potential of its change due to processing.

In the face of increasingly serious environmental pollution, the health of human lung tissues is also facing serious threats. Mogroside ⅡE (M2E) is the main metabolite of sweetening agents mogrosides from the anti-tussive Chinese herbal Siraitia grosvenori. The study elucidated the anti-inflammatory action and molecular mechanism of M2E against acute lung injury (ALI). A lipopolysaccharide (LPS)-induced ALI model was established in mice and MH-S cells were employed to explore the protective mechanism of M2E through the western blotting, co-immunoprecipitation, and quantitative real time-PCR analysis. The results indicated that M2E alleviated LPS-induced lung injury through restraining the activation of secreted phospholipase A2 type IIA (Pla2g2a)-epidermal growth factor receptor (EGFR). The interaction of Pla2g2a and EGFR was identified by co-immunoprecipitation. In addition, M2E protected ALI induced with LPS against inflammatory and damage which were significantly dependent upon the downregulation of AKT and mTOR via the inhibition of Pla2g2a-EGFR. Pla2g2a may represent a potential target for M2E in the improvement of LPS-induced lung injury, which may represent a promising strategy to treat ALI.